Cas no 887973-58-2 (5-(2-methoxyphenyl)pyridine-3-carbaldehyde)

• Product Name: 5-(2-methoxyphenyl)pyridine-3-carbaldehyde
• CAS No: 887973-58-2
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 1033687
• PubChem ID: 24729806
• Update Time: 2025-06-10

5-(2-methoxyphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methoxyphenyl)nicotinaldehyde
• 5-(2-Methoxyphenyl)nicotildehyde
• 5-(2-METHOXYPHENYL)PYRIDINE-3-CARBALDEHYDE
• AB24173
• CS-0303168
• J-516126
• 887973-58-2
• DTXSID40646981
• EN300-715975
• DB-295661
• 5-(2-methoxyphenyl)pyridine-3-carbaldehyde

• Inchi： 1S/C13H11NO2/c1-16-13-5-3-2-4-12(13)11-6-10(9-15)7-14-8-11/h2-9H,1H3
• InChI Key： GXYJPKHDPBBOCT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=NC=C(C=O)C=1

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 5-(2-methoxyphenyl)pyridine-3-carbaldehyde

Introduction to 5-(2-methoxyphenyl)pyridine-3-carbaldehyde (CAS No. 887973-58-2) and Its Emerging Applications in Chemical Biology

5-(2-methoxyphenyl)pyridine-3-carbaldehyde, identified by the chemical identifier CAS No. 887973-58-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This heterocyclic aldehyde features a pyridine core substituted with a methoxyphenyl group at the 5-position and a formyl group at the 3-position, making it a versatile scaffold for medicinal chemistry and drug discovery initiatives.

The compound’s molecular structure, characterized by its aromaticity and electrophilic aldehyde functionality, positions it as a valuable intermediate in the synthesis of more complex bioactive molecules. The presence of both electron-donating (methoxy) and withdrawing (pyridine) groups enhances its reactivity, enabling diverse functionalization strategies that are critical for developing novel therapeutic agents.

In recent years, 5-(2-methoxyphenyl)pyridine-3-carbaldehyde has been explored as a key building block in the design of small-molecule inhibitors targeting various biological pathways. Its pyridine moiety is particularly noteworthy, as pyridine derivatives are widely recognized for their role in pharmaceuticals, often serving as pharmacophores in kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The methoxyphenyl group further contributes to the compound’s pharmacological potential by modulating lipophilicity and metabolic stability, which are crucial factors in drug optimization.

One of the most compelling aspects of 5-(2-methoxyphenyl)pyridine-3-carbaldehyde is its utility in fragment-based drug design. Researchers have leveraged this compound to identify novel scaffolds with inhibitory activity against enzymes implicated in cancer progression, neurodegenerative diseases, and infectious disorders. For instance, studies have demonstrated its efficacy as a precursor in generating inhibitors of Janus kinases (JAKs), which play a pivotal role in signal transduction pathways associated with inflammatory responses and hematopoiesis.

The aldehyde functionality of 5-(2-methoxyphenyl)pyridine-3-carbaldehyde provides an excellent site for further derivatization through condensation reactions with nucleophiles such as amines or hydrazines. This reactivity has been exploited to synthesize Schiff bases and hydrazones, which exhibit promising antimicrobial and anti-cancer properties. Such derivatives have shown particular promise in preclinical studies, where they have demonstrated selective toxicity toward tumor cells while maintaining low toxicity toward normal tissues.

Advances in computational chemistry have further enhanced the appeal of 5-(2-methoxyphenyl)pyridine-3-carbaldehyde as a lead compound. Molecular docking simulations have been employed to predict binding interactions between this compound and target proteins, enabling rational design of analogs with improved binding affinities and selectivity. These computational approaches have complemented experimental efforts, accelerating the discovery pipeline for new therapeutic entities.

The compound’s potential extends beyond traditional pharmacological applications. Its unique structural features make it an attractive candidate for materials science applications, particularly in the development of organic semiconductors and luminescent materials. The pyridine ring contributes to electron delocalization, which is essential for charge transport properties in electronic devices. Additionally, the aldehyde group can be polymerized or cross-linked to form novel polymeric materials with tailored mechanical and optical properties.

Recent research has also highlighted the role of 5-(2-methoxyphenyl)pyridine-3-carbaldehyde in probing protein-protein interactions (PPIs). Aldehydes are known to react covalently with nucleophiles such as cysteine residues in proteins, allowing for the development of probes that can map PPI networks. This capability has been instrumental in understanding complex signaling pathways and identifying key regulatory nodes that could be targeted by therapeutic intervention.

In summary, 5-(2-methoxyphenyl)pyridine-3-carbaldehyde (CAS No. 887973-58-2) represents a multifaceted compound with significant potential across multiple domains of chemical biology and materials science. Its structural versatility, coupled with its reactivity and biological relevance, makes it an indispensable tool for researchers seeking to develop innovative therapeutics and advanced materials. As our understanding of its properties continues to evolve, it is likely that this compound will play an even more prominent role in future scientific endeavors.